Cas no 149685-89-2 (2-Quinoxalinecarbonitrile,3-[4-(2-propen-1-yl)-1-piperazinyl]-)

• Product Name: 2-Quinoxalinecarbonitrile,3-[4-(2-propen-1-yl)-1-piperazinyl]-
• CAS No: 149685-89-2
• MF: C₁₆H₁₇N₅
• MW: 279.339682340622
• CID: 149709
• PubChem ID: 3073499
• Update Time: 2025-04-19

2-Quinoxalinecarbonitrile,3-[4-(2-propen-1-yl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarbonitrile,3-[4-(2-propen-1-yl)-1-piperazinyl]-
• 3-(4-prop-1-en-2-ylpiperazin-1-yl)quinoxaline-2-carbonitrile
• 3-(4-PROP-2-EN-1-YLPIPERAZIN-1-YL)QUINOXALINE-2-CARBONITRILE
• 3-[4-(prop-2-en-1-yl)piperazin-1-yl]quinoxaline-2-carbonitrile
• 3-[4-(2-Propen-1-yl)-1-piperazinyl]-2-quinoxalinecarbonitrile
• VC 605
• 2-Quinoxalinecarbonitrile, 3-(4-(2-propenyl)-1-piperazinyl)-
• DTXSID40933702
• 149685-89-2
• VC-605
• CHEMBL90769
• Tocris-0666
• 3-(4-prop-2-enylpiperazin-1-yl)quinoxaline-2-carbonitrile
• Q27195262
• 3-(4-Allylpiperazin-1-yl)-2-quinoxalinecarbonitrile
• NCGC00024718-02
• AKOS040759398
• Biomol-NT_000086
• BPBio1_001085
• BDBM50045582
• 3-(4-prop-2-en-1-ylpiperazin-1-yl)quinox
• CHEBI:114186
• PD071083
• BCP33048
• 3-(4-(2-Propenyl)-1-piperazinyl)-2-quinoxalinecarbonitrile
• NCGC00024718-01
• BRD-K38370968-103-01-0
• 3-AQC
• BRD-K38370968-001-01-6
• SCHEMBL7373847
• 3-(4-prop-2-enyl-1-piperazinyl)-2-quinoxalinecarbonitrile
• 3-(4-Allyl-piperazin-1-yl)-quinoxaline-2-carbonitrile

• Inchi： 1S/C16H17N5/c1-2-7-20-8-10-21(11-9-20)16-15(12-17)18-13-5-3-4-6-14(13)19-16/h2-6H,1,7-11H2
• InChI Key： IDOXKFDPDOIUMG-UHFFFAOYSA-N
• SMILES： N1(CC=C)CCN(C2C(C#N)=NC3C=CC=CC=3N=2)CC1

Computed Properties

• Exact Mass: 279.14861
• Monoisotopic Mass: 279.148396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 2.2

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 471.4°C at 760 mmHg
• Flash Point: 238.9°C
• Refractive Index: 1.658
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 56.05